Cas no 76360-92-4 (4-(2-METHOXYETHYLAMINO)-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLIC Acid)

• Product Name: 4-(2-METHOXYETHYLAMINO)-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLIC Acid
• CAS No: 76360-92-4
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• MDL: MFCD11040498
• CID: 1785425
• PubChem ID: 12784086
• Update Time: 2025-04-21

4-(2-METHOXYETHYLAMINO)-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLIC Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethylamino)-2-methylsulfanylpyrimidine-5-carboxylic acid
• 4-(2-METHOXYETHYLAMINO)-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLIC ACID
• DTXSID00509780
• AR3242
• 76360-92-4
• 4-((2-Methoxyethyl)amino)-2-(methylthio)pyrimidine-5-carboxylic acid
• SB59252
• AS-45558
• MFCD11040498
• SCHEMBL11168369
• CS-0172656
• AKOS025404265
• 4-(2-METHOXYETHYLAMINO)-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLICACID
• 4-[(2-Methoxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
• 4-(2-METHOXYETHYLAMINO)-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLIC Acid

• MDL： MFCD11040498
• Inchi： 1S/C9H13N3O3S/c1-15-4-3-10-7-6(8(13)14)5-11-9(12-7)16-2/h5H,3-4H2,1-2H3,(H,13,14)(H,10,11,12)
• InChI Key： IHDKWMIOWSKVAO-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)O)C(=N1)NCCOC

Computed Properties

• Exact Mass: 243.06776246g/mol
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),

4-(2-METHOXYETHYLAMINO)-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLIC Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature